Cas no 2165701-91-5 ((1S,4R,5R)-2-azabicyclo2.1.1hexane-5-carboxylic acid)
2165701-91-5 structure
Product Name:(1S,4R,5R)-2-azabicyclo2.1.1hexane-5-carboxylic acid
CAS No:2165701-91-5
MF:C6H9NO2
MW:127.141161680222
CID:5958284
PubChem ID:91037387
Update Time:2024-03-01
(1S,4R,5R)-2-azabicyclo2.1.1hexane-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Azabicyclo[2.1.1]hexane-5-carboxylic acid, (1S,4R,5R)-
- (1S,4R,5R)-2-azabicyclo2.1.1hexane-5-carboxylic acid
- (1S,4R,5R)-2-Azabicyclo[2.1.1]hexane-5-carboxylic acid
- EN300-6747091
- 2165701-91-5
- rac-(1R,4S,5S)-2-azabicyclo[2.1.1]hexane-5-carboxylic acid
- EN300-1069214
-
- Inchi: 1S/C6H9NO2/c8-6(9)5-3-1-4(5)7-2-3/h3-5,7H,1-2H2,(H,8,9)/t3-,4-,5+/m0/s1
- InChI Key: PHWQENQNPXCFPZ-VAYJURFESA-N
- SMILES: [C@]12([H])C[C@]([H])([C@H]1C(O)=O)CN2
Computed Properties
- Exact Mass: 127.063328530g/mol
- Monoisotopic Mass: 127.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.7
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- Density: 1.327±0.06 g/cm3(Predicted)
- Boiling Point: 280.3±23.0 °C(Predicted)
- pka: 3.76±0.20(Predicted)
(1S,4R,5R)-2-azabicyclo2.1.1hexane-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1069214-1.0g |
(1S,4R,5R)-2-azabicyclo[2.1.1]hexane-5-carboxylic acid |
2165701-91-5 | 1.0g |
$0.0 | 2023-07-10 | ||
| Enamine | EN300-1069214-1g |
(1S,4R,5R)-2-azabicyclo[2.1.1]hexane-5-carboxylic acid |
2165701-91-5 | 95% | 1g |
$0.0 | 2023-10-28 |
(1S,4R,5R)-2-azabicyclo2.1.1hexane-5-carboxylic acid Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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